Cas no 62073-33-0 (2-Pyridinamine, N-[2-(1-methylethyl)phenyl]-3-nitro-)

• Product name: 2-Pyridinamine, N-[2-(1-methylethyl)phenyl]-3-nitro-
• CAS No: 62073-33-0
• MF: C₁₄H₁₅N₃O₂
• MW: 257.2878
• CID: 459007
• PubChem ID: 12445344

2-Pyridinamine, N-[2-(1-methylethyl)phenyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-[2-(1-methylethyl)phenyl]-3-nitro-
• 3-nitro-N-(2-propan-2-ylphenyl)pyridin-2-amine
• DTXSID20498521
• 62073-33-0
• 3-Nitro-N-[2-(propan-2-yl)phenyl]pyridin-2-amine

• Inchi： InChI=1S/C14H15N3O2/c1-10(2)11-6-3-4-7-12(11)16-14-13(17(18)19)8-5-9-15-14/h3-10H,1-2H3,(H,15,16)
• InChI Key： XXPXBFQUSDQPDP-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=CC=C1NC2=C(C=CC=N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.11655
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 68.06